Cas no 2418667-31-7 (N-(2-aminoethyl)-N-(3-chlorophenyl)methyl-6,6-dimethyloxane-3-carboxamide hydrochloride)

• Product Name: N-(2-aminoethyl)-N-(3-chlorophenyl)methyl-6,6-dimethyloxane-3-carboxamide hydrochloride
• CAS No: 2418667-31-7
• MF: C₁₇H₂₆Cl₂N₂O₂
• MW: 361.306542873383
• MDL: MFCD32679872
• CID: 5676199
• PubChem ID: 154577992
• Update Time: 2025-05-20

N-(2-aminoethyl)-N-(3-chlorophenyl)methyl-6,6-dimethyloxane-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminoethyl)-N-[(3-chlorophenyl)methyl]-6,6-dimethyloxane-3-carboxamide;hydrochloride
• N-(2-aminoethyl)-N-[(3-chlorophenyl)methyl]-6,6-dimethyloxane-3-carboxamide hydrochloride
• 2418667-31-7
• EN300-26675307
• N-(2-aminoethyl)-N-(3-chlorophenyl)methyl-6,6-dimethyloxane-3-carboxamide hydrochloride

• MDL： MFCD32679872
• Inchi： 1S/C17H25ClN2O2.ClH/c1-17(2)7-6-14(12-22-17)16(21)20(9-8-19)11-13-4-3-5-15(18)10-13;/h3-5,10,14H,6-9,11-12,19H2,1-2H3;1H
• InChI Key： MBGUYBJXRCYBBX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN(CCN)C(C1COC(C)(C)CC1)=O.Cl

Computed Properties

• Exact Mass: 360.1371335g/mol
• Monoisotopic Mass: 360.1371335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Additional information on N-(2-aminoethyl)-N-(3-chlorophenyl)methyl-6,6-dimethyloxane-3-carboxamide hydrochloride

Comprehensive Overview of N-(2-aminoethyl)-N-(3-chlorophenyl)methyl-6,6-dimethyloxane-3-carboxamide hydrochloride (CAS No. 2418667-31-7)

N-(2-aminoethyl)-N-(3-chlorophenyl)methyl-6,6-dimethyloxane-3-carboxamide hydrochloride (CAS No. 2418667-31-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique carboxamide and hydrochloride functional groups, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which combine a dimethyloxane ring with a chlorophenyl moiety, offering a versatile scaffold for further chemical modifications.

The compound's CAS number 2418667-31-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its systematic name, N-(2-aminoethyl)-N-(3-chlorophenyl)methyl-6,6-dimethyloxane-3-carboxamide hydrochloride, highlights its complex structure, which includes an aminoethyl group and a 3-chlorophenyl substituent. These features make it a subject of interest for studies targeting receptor binding, enzyme inhibition, and other biochemical interactions.

In recent years, the demand for high-purity chemical intermediates like N-(2-aminoethyl)-N-(3-chlorophenyl)methyl-6,6-dimethyloxane-3-carboxamide hydrochloride has surged, driven by advancements in precision medicine and targeted therapy. This compound's potential role in small-molecule drug discovery aligns with current trends in personalized healthcare, where researchers seek compounds with specific pharmacokinetic profiles. Its hydrochloride salt form also enhances solubility, a key factor in formulation development.

From a synthetic chemistry perspective, the preparation of CAS No. 2418667-31-7 involves multi-step organic reactions, often requiring chiral resolution techniques to achieve desired stereochemistry. The presence of the 6,6-dimethyloxane ring introduces steric considerations, which are crucial for optimizing molecular docking studies. These aspects are frequently discussed in forums and publications focused on medicinal chemistry and computational drug design.

Another area of interest is the compound's potential application in neurological research. The aminoethyl and chlorophenyl groups are structurally similar to motifs found in compounds that modulate neurotransmitter receptors. This has led to hypotheses about its utility in studying central nervous system (CNS) disorders, though further validation is needed. Such applications are often highlighted in searches related to neuropharmacology and CNS drug development.

Quality control and analytical characterization of N-(2-aminoethyl)-N-(3-chlorophenyl)methyl-6,6-dimethyloxane-3-carboxamide hydrochloride are essential for ensuring reproducibility in research. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to verify purity and structural integrity. These methods are frequently searched by professionals in pharmaceutical quality assurance and analytical chemistry.

In summary, CAS No. 2418667-31-7 represents a promising candidate for diverse scientific inquiries, from drug discovery to biochemical assays. Its intricate structure and functional groups make it a valuable tool for researchers exploring molecular interactions and therapeutic targets. As the scientific community continues to prioritize innovative chemical entities, compounds like this will remain at the forefront of cutting-edge research.